Cas no 62369-79-3 (Urea, (4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-yl)-)

• Product name: Urea, (4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-yl)-
• CAS No: 62369-79-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 447638
• PubChem ID: 20348930

Urea, (4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, (4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-yl)-
• (7-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• N-(7-Hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• OPHRQBXPRPSOMK-UHFFFAOYSA-N
• 4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-yl urea
• (+)-4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-ylurea
• SCHEMBL11484482
• DTXSID90605801
• 7-hydroxy-4,5,6,7-tetrahydrobenzo[b]thien-4-ylurea
• 62369-79-3
• 4,5,6,7-tetrahydro-7-hydroxybenzo[b]-thien-4-yl urea
• 4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-ylurea
• (-)-4,5,6,7-tetrahydro-7-hydroxybenzo[b]thien-4-ylurea

• Inchi： InChI=1S/C9H12N2O2S/c10-9(13)11-6-1-2-7(12)8-5(6)3-4-14-8/h3-4,6-7,12H,1-2H2,(H3,10,11,13)
• InChI Key： OPHRQBXPRPSOMK-UHFFFAOYSA-N
• SMILES： C1CC(C2=C(C1NC(=O)N)C=CS2)O

Computed Properties

• Exact Mass: 212.06206
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 75.35